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Compound of Interest

Compound Name: 1,3-Diiodoacetone

Cat. No.: B132185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3-Diiodoacetone is a halogenated organic compound with notable applications in organic

synthesis and as a microbicidal agent. Its reactivity, stemming from the presence of two iodine

atoms and a central carbonyl group, makes it a versatile building block for the synthesis of

various heterocyclic compounds. This technical guide provides a comprehensive overview of

the chemical properties, structure, and synthesis of 1,3-diiodoacetone, tailored for

professionals in research and drug development.

Chemical Structure and Properties
1,3-Diiodoacetone, systematically named 1,3-diiodopropan-2-one, consists of a three-carbon

acetone backbone with iodine atoms substituting a hydrogen on each of the methyl groups.[1]

This structure imparts significant reactivity to the molecule, particularly in nucleophilic

substitution reactions.

Physicochemical and Structural Data
The key chemical and physical properties of 1,3-diiodoacetone are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C₃H₄I₂O

Molecular Weight 309.87 g/mol [2][3]

IUPAC Name 1,3-diiodopropan-2-one[1]

Synonyms 1,3-Diiodo-2-propanone, NSC 41123[2][3]

CAS Number 6305-40-4

Appearance Light brown to very dark brown solid[1]

Density 2.746 ± 0.06 g/cm³ (Predicted)[1]

Solubility
Sparingly soluble in Chloroform, slightly soluble

in Ethyl Acetate and Methanol[1]

Storage Temperature -20°C[1][4]

SMILES String O=C(CI)CI[2][3]

InChI Key OKARNAREDZHGLR-UHFFFAOYSA-N[2][3]

Visualizing the Structure of 1,3-Diiodoacetone
The following diagram illustrates the chemical structure of 1,3-diiodoacetone.

Chemical structure of 1,3-diiodoacetone.

Experimental Protocols
The synthesis of 1,3-diiodoacetone can be achieved through various routes, with a common

method involving the oxidation of 1,3-diiodopropan-2-ol, which is itself derived from glycerol

1,3-dichlorohydrin.[2][5][6][7]

Synthesis of 1,3-Diiodopropanone from 1,3-
Diiodopropanol
This protocol details the oxidation of 1,3-diiodopropanol to yield 1,3-diiodopropanone.[2]
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Materials:

1,3-diiodopropanol

Periodic acid (H₅IO₆)

Polyvinyl-pyridinium chlorochromate (PV-PCC) resin

Acetonitrile

Ether

1% Sodium thiosulfate (Na₂S₂O₃) solution

Procedure:

To a round bottom flask, add periodic acid (1.5 mmol) and acetonitrile (10 mL).

Stir the resulting suspension for 15 minutes.

Add PV-PCC resin (0.07 mmol) and 1,3-diiodopropanol (1.0 mmol) to the flask.

The reaction mixture is left under strong stirring for 3 hours.

Following the reaction, filter the heterogeneous medium through filter paper.

Evaporate the solvent from the filtrate to yield a viscous brownish liquid.

Dilute the liquid in ether (20 mL).

Wash the ether solution with a 1% sodium thiosulfate solution (20 mL).

Separate the organic layer and evaporate the ether to obtain 1,3-diiodopropanone.

Chemical Synthesis Workflow
The multi-step synthesis from glycerol 1,3-dichlorohydrin is a common pathway to produce 1,3-
diiodoacetone.[5][6][7]
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Synthesis pathway of 1,3-diiodoacetone.

Chemical Reactivity and Mechanisms
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1,3-Diiodoacetone is a reactive compound due to the electrophilic nature of the carbonyl

carbon and the presence of two good leaving groups (iodide ions).[8] This makes it susceptible

to nucleophilic substitution reactions.

Nucleophilic Substitution Reactions
The primary mechanism of reaction for 1,3-diiodoacetone in many synthetic applications is

nucleophilic substitution. A general representation of this reaction is shown below.

Reactants

Products

1,3-Diiodoacetone
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Reaction
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Click to download full resolution via product page

General nucleophilic substitution reaction.
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Applications in Research and Development
1,3-Diiodoacetone serves as a valuable tool in several areas of chemical and pharmaceutical

research.

Organic Synthesis: It is a key building block for the synthesis of more complex organic

molecules, particularly heterocyclic compounds with potential biological activities.[8]

Microbiological Control: The compound exhibits antimicrobial properties, making it effective

in controlling the growth of bacteria, fungi, and algae.[2][3] This is attributed to the biocidal

effects of the iodine atoms, which can disrupt microbial cell membranes and proteins.[8]

Conclusion
1,3-Diiodoacetone is a highly reactive and versatile chemical compound with significant

potential in organic synthesis and as a microbicidal agent. A thorough understanding of its

chemical properties, structure, and reactivity is essential for its effective and safe utilization in

research and development. The information provided in this guide serves as a foundational

resource for scientists and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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